Cas no 101205-76-9 (Benzonitrile, 4-[(1E)-2-(4-methylphenyl)ethenyl]-)
101205-76-9 structure
Product Name:Benzonitrile, 4-[(1E)-2-(4-methylphenyl)ethenyl]-
CAS No:101205-76-9
MF:C16H13N
MW:219.281123876572
CID:1131044
PubChem ID:54464163
Update Time:2025-04-20
Benzonitrile, 4-[(1E)-2-(4-methylphenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-[(1E)-2-(4-methylphenyl)ethenyl]-
- 4-[2-(4-methylphenyl)ethenyl]benzonitrile
- DTXSID50711518
- 101205-76-9
-
- Inchi: 1S/C16H13N/c1-13-2-4-14(5-3-13)6-7-15-8-10-16(12-17)11-9-15/h2-11H,1H3
- InChI Key: XDRQSWIHRYSNDY-UHFFFAOYSA-N
- SMILES: N#CC1C=CC(=CC=1)C=CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 219.104799g/mol
- Monoisotopic Mass: 219.104799g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Molecular Weight: 219.28g/mol
- XLogP3: 4.3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 4.03708
Benzonitrile, 4-[(1E)-2-(4-methylphenyl)ethenyl]- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
101205-76-9 (Benzonitrile, 4-[(1E)-2-(4-methylphenyl)ethenyl]-) Related Products
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